Cas no 2309466-39-3 (Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate)

• Product Name: Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
• CAS No: 2309466-39-3
• MF: C₁₆H₂₁BrN₂O₃
• MW: 369.253543615341
• CID: 6503155
• PubChem ID: 165802388
• Update Time: 2025-05-21

Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate
• EN300-7429686
• 2309466-39-3
• Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate

• Inchi： 1S/C16H21BrN2O3/c1-21-15(20)10-22-16(13-5-6-18-9-14(13)17)11-3-2-4-12(16)8-19-7-11/h5-6,9,11-12,19H,2-4,7-8,10H2,1H3
• InChI Key： HGICAHCNQBCTKF-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(C2CNCC1CCC2)OCC(=O)OC

Computed Properties

• Exact Mass: 368.07356g/mol
• Monoisotopic Mass: 368.07356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 60.4Ų

Additional information on Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate

Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate: A Comprehensive Overview

Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate is a complex organic compound with the CAS number 2309466-39-3. This compound is notable for its intricate molecular structure, which includes a bicyclic framework and a pyridine ring substituted with a bromine atom. The presence of these structural elements makes it a subject of interest in various fields of chemistry, particularly in drug discovery and materials science.

The compound's structure is characterized by a bicyclo[3.3.1]nonane system, which is a type of norbornane derivative. This bicyclic system is fused with an azabicyclo group, indicating the presence of a nitrogen atom within the ring structure. The pyridin-4-yl group attached to the bicyclic system adds further complexity, as it introduces aromaticity and potential sites for chemical reactivity. The methoxyacetyl group at the end of the molecule serves as a protective or functionalizing moiety, which can be manipulated in synthetic chemistry.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its unique structure allows for interactions with various biological targets, such as enzymes and receptors, making it a promising candidate for drug design. For instance, researchers have explored its ability to inhibit certain kinases, which are key players in cellular signaling pathways associated with diseases like cancer.

In addition to its pharmacological applications, Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate has also been studied for its role in organic synthesis. Its bicyclic framework serves as a versatile scaffold for constructing larger molecules with complex architectures. The bromine atom on the pyridine ring can act as an electrophilic site, enabling various substitution reactions that expand the scope of synthetic possibilities.

From a materials science perspective, this compound has shown potential in the development of advanced polymers and materials with tailored properties. Its rigid bicyclic structure contributes to thermal stability and mechanical strength, while the functional groups provide opportunities for cross-linking and surface modification.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations have revealed its electronic distribution and reactivity patterns, which are crucial for understanding its behavior in different chemical environments.

In conclusion, Methyl 2-{[9-(3-bromopyridin-4-yl)-3-azabicyclo[3.3.1]nonan-9-yl]oxy}acetate is a multifaceted compound with applications spanning drug discovery, organic synthesis, and materials science. Its intricate structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines.